Cas no 141482-13-5 (3-Isothiocyanatopropan-1-amine)
141482-13-5 structure
Product Name:3-Isothiocyanatopropan-1-amine
CAS No:141482-13-5
MF:C4H8N2S
MW:116.184719085693
CID:5781724
PubChem ID:55285879
Update Time:2023-12-26
3-Isothiocyanatopropan-1-amine Chemical and Physical Properties
Names and Identifiers
-
- AKOS006353038
- EN300-7578044
- 141482-13-5
- 3-isothiocyanatopropan-1-amine
- 1-Propanamine, 3-isothiocyanato-
- 3-Isothiocyanatopropan-1-amine
-
- Inchi： 1S/C4H8N2S/c5-2-1-3-6-4-7/h1-3,5H2
- InChI Key： WEZNJLQXYZZZKE-UHFFFAOYSA-N
- SMILES： S=C=NCCCN
Computed Properties
- Exact Mass: 116.04081944g/mol
- Monoisotopic Mass: 116.04081944g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 7
- Rotatable Bond Count: 3
- Complexity: 75.8
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 70.5Ų
Experimental Properties
- Density: 1.08±0.1 g/cm3(Predicted)
- Boiling Point: 216.1±23.0 °C(Predicted)
- pka: 9.38±0.10(Predicted)
3-Isothiocyanatopropan-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-7578044-0.05g |
3-isothiocyanatopropan-1-amine |
141482-13-5 | 95.0% | 0.05g |
$323.0 | 2025-02-24 | |
| Enamine | EN300-7578044-0.1g |
3-isothiocyanatopropan-1-amine |
141482-13-5 | 95.0% | 0.1g |
$339.0 | 2025-02-24 | |
| Enamine | EN300-7578044-0.25g |
3-isothiocyanatopropan-1-amine |
141482-13-5 | 95.0% | 0.25g |
$354.0 | 2025-02-24 | |
| Enamine | EN300-7578044-0.5g |
3-isothiocyanatopropan-1-amine |
141482-13-5 | 95.0% | 0.5g |
$370.0 | 2025-02-24 | |
| Enamine | EN300-7578044-1.0g |
3-isothiocyanatopropan-1-amine |
141482-13-5 | 95.0% | 1.0g |
$385.0 | 2025-02-24 | |
| Enamine | EN300-7578044-2.5g |
3-isothiocyanatopropan-1-amine |
141482-13-5 | 95.0% | 2.5g |
$754.0 | 2025-02-24 | |
| Enamine | EN300-7578044-5.0g |
3-isothiocyanatopropan-1-amine |
141482-13-5 | 95.0% | 5.0g |
$1115.0 | 2025-02-24 | |
| Enamine | EN300-7578044-10.0g |
3-isothiocyanatopropan-1-amine |
141482-13-5 | 95.0% | 10.0g |
$1654.0 | 2025-02-24 |
3-Isothiocyanatopropan-1-amine Related Literature
-
J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
-
J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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